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Abstract & Mechanistic Rationale

ReACp53 is a rationally designed, cell-penetrating peptide inhibitor of p53 amyloid
aggregation.[1][2][31[41[5116]1[71[8][9] In approximately 50% of human cancers, TP53 is mutated.
A significant fraction of these mutations (structural mutants) destabilize the DNA-binding
domain, exposing an adhesive segment (residues 252-258) that drives the formation of prion-
like amyloid aggregates. These aggregates sequester not only the mutant p53 but also wild-
type p53 (dominant-negative effect) and p63/p73, stripping the cell of tumor-suppressive
transcriptional activity.

Mechanism of Action: ReACp53 consists of the p53 amyloid-adhesive sequence (residues
252-258) fused to a poly-arginine cell-penetrating tag. It intercalates into the growing amyloid
fibril, capping it and preventing further aggregation. This allows the endogenous p53 to refold
into its wild-type conformation, translocate to the nucleus, and induce apoptosis.

Why Intraperitoneal (IP)? In high-grade serous ovarian carcinoma (HGSOC) and other
abdominal metastatic models, IP administration provides high local bioavailability, mimicking
clinical routes for peritoneal malignancies.
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Mechanism of Action Visualization

The following diagram illustrates the molecular rescue of p53 function by ReACp53.
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Figure 1. ReACp53 mechanism. The peptide targets the aggregation-prone interface, shifting
p53 from an inactive amyloid state to an active nuclear transcription factor.

Pre-Experimental Planning
Reagent Preparation & Solubility

ReACp53 is a cationic peptide. While the poly-arginine tail aids aqueous solubility, the
"amyloid" core is hydrophobic. Improper handling can cause the peptide to aggregate in the vial
before injection, rendering it inactive.
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Parameter Specification
Molecular Weight ~2617.13 Da

RRRRRRRRRR-PILTRITLE (Poly-Arg + p53
Sequence

252-258)

Lyophilized powder at -20°C (desiccated). Stock
Storage

solutions at -80°C.

Solubility (Stock)

Water or PBS (up to 50 mg/mL). Note: If

precipitation occurs, use 5% DMSO.

Vehicle (In Vivo)

PBS (Phosphate Buffered Saline) is the
standard vehicle. Alternative for high conc: 5%
DMSO + 20% SBE-B-CD in Saline.

Dose Calculation

The standard efficacious dose established in literature (Soragni et al., 2016) is 15 mg/kg.

diffusion.

Mouse Weight: Average 25 g (0.025 kg).

Dose: 15 mg/kg % 0.025 kg = 0.375 mg per mouse.

Injection Volume: Standard IP volume is 100—-200 pL. We recommend 200 pL to ensure

Working Concentration: 0.375 mg /0.2 mL = 1.875 mg/mL.

Detailed Protocol: Intraperitoneal Injection
Step 1: Stock Solution Preparation

 Bring lyophilized ReACp53 to room temperature in a desiccator.

» Dissolve peptide in sterile, endotoxin-free water or PBS to create a 10 mg/mL stock.

o Critical: Vortex immediately. If the solution appears cloudy, sonicate for 10-20 seconds.
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 Aliquot into single-use vials (avoid freeze-thaw cycles) and store at -80°C.

Step 2: Working Solution (Day of Injection)

e Thaw one aliquot of stock solution.

e Dilute to 1.875 mg/mL using sterile PBS.
o Example (for 10 mice): Need 2.0 mL total + 20% overage = 2.4 mL.
o Calculation: (2.4 mL x 1.875 mg/mL) = 4.5 mg ReACp53.
o Mix 450 pL of 10 mg/mL Stock + 1950 pL PBS.

o Keep on ice until injection.

Step 3: Animal Handling & Injection

¢ Restraint: Secure the mouse using the scruff method, exposing the abdomen. Tilt the head
downward slightly so abdominal organs shift cranially, reducing the risk of organ puncture.

o Site Selection: Lower right or left quadrant of the abdomen.
e Sanitization: Wipe the injection site with 70% ethanol.
* Injection:
o Use a 25G or 27G needle.
o Insert needle at a 30° angle, bevel up.
o Aspirate slightly to ensure no blood or urine (bladder puncture) is drawn.
o Inject 200 pL slowly.

» Post-Injection: Monitor for 5 minutes for signs of distress.

Step 4: Dosing Schedule

e Frequency: Daily (7 days/week) or 3x/week (e.g., Mon/Wed/Fri).
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o Recommendation: Start with Daily for the first week to induce rapid tumor regression, then
switch to 3x/week for maintenance if toxicity is a concern (though ReACp53 is generally
well-tolerated).

» Duration: 3 weeks typical for xenograft studies.

Experimental Workflow & Validation

The following flowchart outlines the critical path for a ReACp53 in vivo study.
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Figure 2: Experimental workflow. Note the inclusion of a Scrambled Peptide control to rule out
non-specific cationic toxicity.

Validation Biomarkers (Self-Validating System)

To prove the observed effect is due to p53 rescue and not off-target toxicity, you must assess
the following endpoints:

. Expected Result (ReACp53
Endpoint Method

Group)
] . ) Significant reduction in
Tumor Burden Caliper/Bioluminescence ]
volume/flux vs. Vehicle.
Nuclear accumulation
p53 Localization IHC /IF (Untreated mutant p53 is often
cytosolic or punctate).
) ) ) o Significant decrease (%
Proliferation Ki67 Staining - )
positive nuclei).[5]
Apoptosis Cleaved Caspase-3 Significant increase.
Upregulation of p21, PUMA,
Target Genes RT-gPCR

NOXA.

Troubleshooting & Safety

o Peptide Precipitation: If the peptide precipitates in PBS, add 5-10% DMSO to the stock
before diluting with PBS. Ensure the final DMSO concentration in the animal is <5% (ideally
<1%).

o Toxicity: ReACp53 is generally non-toxic to WT p53 tissues because the aggregation target
is absent. However, high doses of poly-arginine peptides can cause mast cell degranulation
(redness/swelling). If observed, pretreat with antihistamines or slow the injection rate.

o Control Selection: Always use a Scrambled Sequence peptide (same amino acid
composition, different order) rather than just Vehicle. This controls for the metabolic load of
the peptide and the cationic charge effects.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.medchemexpress.com/ReACp53.html
https://www.benchchem.com/product/b1574287/docs?utm_src=pdf-body#reacp53-intraperitoneal-injection-protocol-for-xenograft-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

Soragni, A., et al. (2016). A Designed Inhibitor of p53 Aggregation Rescues p53 Tumor
Suppression in Ovarian Carcinomas.[1][2][5][9] Cancer Cell, 29(1), 90-103.[1][2]

Zhang, G. N., et al. (2019). Therapeutic potential of ReACp53 targeting mutant p53 protein
in CRPC.[10] Prostate Cancer and Prostatic Diseases, 23, 160-171.

Selleck Chemicals. ReACp53 Product Protocol and Solubility Data.

MedChemExpress. ReACp53 Handling and In Vivo Formulation Guide.
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e To cite this document: BenchChem. [ReACp53 intraperitoneal injection protocol for xenograft
models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574287/docs#reacp53-intraperitoneal-injection-
protocol-for-xenograft-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1574287/docs#reacp53-intraperitoneal-injection-protocol-for-xenograft-models
https://www.benchchem.com/product/b1574287/docs#reacp53-intraperitoneal-injection-protocol-for-xenograft-models
https://www.benchchem.com/product/b1574287/docs#reacp53-intraperitoneal-injection-protocol-for-xenograft-models
https://www.benchchem.com/product/b1574287/docs#reacp53-intraperitoneal-injection-protocol-for-xenograft-models
https://www.benchchem.com/product/b1574287?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

